Cas no 174075-83-3 ((2R)-2-amino-3,3,3-trifluoropropan-1-ol)

(2R)-2-amino-3,3,3-trifluoropropan-1-ol structure
174075-83-3 structure
Product Name:(2R)-2-amino-3,3,3-trifluoropropan-1-ol
CAS No:174075-83-3
MF:C3H6F3NO
MW:129.08105134964
MDL:MFCD19686514
CID:1058521
PubChem ID:10887927
Update Time:2023-11-20

(2R)-2-amino-3,3,3-trifluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-3,3,3-trifluoro-1-propanol
    • (R)-2-AMINO-3,3,3-TRIFLUOROPROPAN-1-OL
    • (2R)-2-AMINO-3,3,3-TRIFLUOROPROPAN-1-OL
    • 174075-83-3
    • SGTSVIYDHWMNGL-UWTATZPHSA-N
    • I11778
    • (R)-2-Amino-3,3,3-trifluoro-propan-1-ol
    • SCHEMBL17770263
    • MFCD19686514
    • EN300-82588
    • (R)-3,3,3-Trifluoro-2-aminopropan-1-ol
    • (2R)-2-amino-3,3,3-trifluoropropan-1-ol
    • MDL: MFCD19686514
    • Inchi: 1S/C3H6F3NO/c4-3(5,6)2(7)1-8/h2,8H,1,7H2/t2-/m1/s1
    • InChI Key: SGTSVIYDHWMNGL-UWTATZPHSA-N
    • SMILES: FC([C@@H](CO)N)(F)F

Computed Properties

  • Exact Mass: 129.04014830g/mol
  • Monoisotopic Mass: 129.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 71.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 46.2Ų

(2R)-2-amino-3,3,3-trifluoropropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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